Cas no 34184-41-3 (OCTADECYL 4-CHLOROBENZENESULFONATE)

Octadecyl 4-chlorobenzenesulfonate is an organosulfur compound characterized by its long alkyl chain and chlorinated aromatic sulfonate group. This structure imparts notable surfactant and hydrophobic properties, making it suitable for applications requiring interfacial activity or solubility modification. The presence of the chlorobenzene moiety enhances chemical stability, while the octadecyl chain contributes to its compatibility with nonpolar matrices. It may serve as an intermediate in organic synthesis or as a functional additive in specialized formulations. The compound’s balanced lipophilic-hydrophilic character allows for tailored performance in emulsification, dispersion, or surface modification processes. Its stability under moderate conditions ensures reliable handling in industrial or research settings.

OCTADECYL 4-CHLOROBENZENESULFONATE structure

34184-41-3 structure

Product Name:OCTADECYL 4-CHLOROBENZENESULFONATE

CAS No:34184-41-3

MF:C₂₄H₄₁ClO₃S

MW:445.098545789719

CID:294668

PubChem ID:3321883

Update Time:2025-05-27

OCTADECYL 4-CHLOROBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

- OCTADECYL 4-CHLOROBENZENESULFONATE
- Octadecyl 4-chlorobenzenesulfonate [Octadecyl p-chlorobenzenesulfonate]
- Benzenesulfonic acid,4-chloro-, octadecyl ester
- Octadecyl 4-Chlorobe
- p-chlorobenzenesulfonic acid octadecyl ester
- Octadecyl p-chlorobenzenesulfonate
- SCHEMBL1123596
- J-019482
- OCTADECYL4-CHLOROBENZENESULFONATE
- BZMZOJFOPWKCKG-UHFFFAOYSA-N
- octadecyl parachlorobenzenesulfonate
- FT-0673210
- AKOS015889267
- 34184-41-3
- DTXSID30391438
- MDL： MFCD01321349
- Inchi： 1S/C24H41ClO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-28-29(26,27)24-20-18-23(25)19-21-24/h18-21H,2-17,22H2,1H3
- InChI Key： BZMZOJFOPWKCKG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(=O)(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 444.24673
Monoisotopic Mass: 444.246
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 19
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 10.7
Topological Polar Surface Area: 51.8A^2

Experimental Properties

Density: 1.034
Melting Point: 64-66 °C(lit.)
Boiling Point: 523.6°C at 760 mmHg
Flash Point: 270.5°C
Refractive Index: 1.495
PSA: 43.37

OCTADECYL 4-CHLOROBENZENESULFONATE Security Information

WGK Germany：3

OCTADECYL 4-CHLOROBENZENESULFONATE Pricemore >>

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TRC	O239700-1g	Octadecyl 4-Chlorobenzenesulfonate	34184-41-3		1g	$196.00	2023-05-17
TRC	O239700-10g	Octadecyl 4-Chlorobenzenesulfonate	34184-41-3		10g	$1533.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-236236-1g	Octadecyl 4-chlorobenzenesulfonate,	34184-41-3		1g	￥271.00	2023-09-05
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